Cas no 2229573-08-2 ((5-bromo-2-fluorophenyl)methyl sulfamate)

• Product Name: (5-bromo-2-fluorophenyl)methyl sulfamate
• CAS No: 2229573-08-2
• MF: C₇H₇BrFNO₃S
• MW: 284.102783441544
• CID: 6449716
• PubChem ID: 165718485
• Update Time: 2025-10-31

(5-bromo-2-fluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluorophenyl)methyl sulfamate
• EN300-1990881
• 2229573-08-2

• Inchi： 1S/C7H7BrFNO3S/c8-6-1-2-7(9)5(3-6)4-13-14(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： SWHMEHYMNGUKSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)COS(N)(=O)=O)F

Computed Properties

• Exact Mass: 282.93140g/mol
• Monoisotopic Mass: 282.93140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on (5-bromo-2-fluorophenyl)methyl sulfamate

Introduction to (5-bromo-2-fluorophenyl)methyl sulfamate (CAS No. 2229573-08-2)

(5-bromo-2-fluorophenyl)methyl sulfamate) is a specialized organic compound with the chemical formula C₈H₆BrFNO₃. This compound, identified by its CAS number CAS No. 2229573-08-2, has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of both bromine and fluorine substituents in its aromatic ring makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a phenyl ring substituted with a bromine atom at the 5-position and a fluorine atom at the 2-position, linked to a methyl sulfamate group. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The sulfamate group, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of (5-bromo-2-fluorophenyl)methyl sulfamate and its derivatives. Researchers have been investigating its role in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments. The bromo and fluoro substituents are well-documented for their ability to modulate enzyme activity and receptor binding, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility as a scaffold for drug discovery. The combination of halogen atoms with the sulfamate moiety creates multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, studies have shown that derivatives of (5-bromo-2-fluorophenyl)methyl sulfamate can exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression.

Recent advancements in computational chemistry have further enhanced the understanding of how (5-bromo-2-fluorophenyl)methyl sulfamate interacts with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to proteins such as tyrosine kinases, which are overexpressed in many solid tumors. These findings have prompted researchers to design more sophisticated analogs with improved pharmacokinetic profiles.

The synthesis of (5-bromo-2-fluorophenyl)methyl sulfamate involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of bromine and fluorine atoms is achieved through halogenation reactions, while the sulfamate group is incorporated via nucleophilic substitution or oxidation processes. The precise control of reaction conditions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

In addition to its potential as an anticancer agent, (5-bromo-2-fluorophenyl)methyl sulfamate has shown promise in other therapeutic areas. For example, researchers have explored its use as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both bromine and fluorine atoms allows for fine-tuning of the molecule's lipophilicity and binding affinity, which are key factors in NSAID design.

The compound's stability under various storage conditions has also been a subject of investigation. Studies have demonstrated that (5-bromo-2-fluorophenyl)methyl sulfamate remains stable when stored at room temperature or under refrigeration, making it a practical choice for laboratory-scale synthesis and industrial production. However, exposure to strong oxidizing agents or prolonged UV light may lead to degradation, necessitating careful handling and storage protocols.

Ethical considerations are also important when working with compounds like (5-bromo-2-fluorophenyl)methyl sulfamate. While it does not fall under any restricted categories such as hazardous materials or controlled substances, proper safety measures must be followed to prevent accidental exposure. This includes using personal protective equipment (PPE) such as gloves and lab coats, as well as working in well-ventilated areas or fume hoods.

The future prospects for (5-bromo-2-fluorophenyl)methyl sulfamate are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects. As computational methods continue to evolve, the design and optimization of such compounds will become more efficient and cost-effective.

In conclusion, (5-bromo-2-fluorophenyl)methyl sulfamate is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs targeting various diseases. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in future medical breakthroughs.